Cas no 2105851-06-5 (2,2-Difluoro-2-(3-hydroxyoxetan-3-yl)acetic acid)

• Product Name: 2,2-Difluoro-2-(3-hydroxyoxetan-3-yl)acetic acid
• CAS No: 2105851-06-5
• MF: C₅H₆F₂O₄
• MW: 168.095549106598
• CID: 5749167
• PubChem ID: 165477909
• Update Time: 2025-11-01

2,2-Difluoro-2-(3-hydroxyoxetan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1067607
• 2,2-difluoro-2-(3-hydroxyoxetan-3-yl)acetic acid
• 2105851-06-5
• 2,2-Difluoro-2-(3-hydroxyoxetan-3-yl)acetic acid

• Inchi： 1S/C5H6F2O4/c6-5(7,3(8)9)4(10)1-11-2-4/h10H,1-2H2,(H,8,9)
• InChI Key： SADLJLKAPCXLOQ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1(COC1)O)F

Computed Properties

• Exact Mass: 168.02341499g/mol
• Monoisotopic Mass: 168.02341499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2,2-Difluoro-2-(3-hydroxyoxetan-3-yl)acetic acid

Professional Introduction to 2,2-Difluoro-2-(3-hydroxyoxetan-3-yl)acetic Acid (CAS No. 2105851-06-5)

2,2-Difluoro-2-(3-hydroxyoxetan-3-yl)acetic acid, a compound with the chemical identifier CAS No. 2105851-06-5, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both fluoro and hydroxyoxetane moieties in its molecular framework imparts distinct chemical and biological properties that make it a promising candidate for further investigation.

The structural motif of 2,2-Difluoro-2-(3-hydroxyoxetan-3-yl)acetic acid consists of a central acetic acid backbone modified by the introduction of two fluorine atoms at the alpha position and a hydroxyoxetane ring at the beta position. This configuration not only enhances the compound's metabolic stability but also influences its interactions with biological targets. The fluoro substituents are well-known for their ability to improve pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity, while the hydroxyoxetane ring introduces flexibility and reactivity that can be exploited in drug design.

In recent years, there has been a surge in research focused on the development of fluorinated compounds for medicinal applications. The incorporation of fluorine atoms into organic molecules has been shown to modulate various pharmacological properties, making fluorinated drugs a cornerstone of modern pharmaceutical development. Among these, 2,2-Difluoro-2-(3-hydroxyoxetan-3-yl)acetic acid stands out due to its dual functionality—the fluoro group enhances lipophilicity and metabolic resistance, while the hydroxyoxetane ring provides a scaffold for further derivatization and functionalization.

The hydroxyoxetane ring is particularly noteworthy as it serves as a versatile handle for chemical modifications. Oxetanes are three-membered heterocyclic ethers that can undergo ring-opening reactions under various conditions, allowing for the introduction of diverse functional groups. This reactivity makes 2,2-Difluoro-2-(3-hydroxyoxetan-3-yl)acetic acid an attractive intermediate for synthesizing more complex molecules with tailored biological activities. For instance, it can be used to generate derivatives with enhanced binding affinity to specific enzymes or receptors.

Recent studies have highlighted the potential of 2,2-Difluoro-2-(3-hydroxyoxetan-3-yl)acetic acid in the development of anti-inflammatory agents. Inflammation is a complex biological process involving numerous cellular pathways and mediators. The ability of this compound to modulate key inflammatory pathways has been demonstrated in preclinical models, suggesting its utility in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The fluoro substituents contribute to its stability and prolonged half-life, while the hydroxyoxetane ring allows for selective interactions with inflammatory targets.

Another area where 2,2-Difluoro-2-(3-hydroxyoxetan-3-yl)acetic acid shows promise is in the field of anticancer research. Cancer is characterized by uncontrolled cell growth and proliferation, making it a prime target for innovative therapeutic strategies. The compound's unique structure allows it to interfere with critical cellular processes involved in cancer progression. For example, it has been shown to inhibit tyrosine kinases—enzymes that play a crucial role in signal transduction pathways associated with tumor growth and metastasis. The fluoro group enhances its ability to penetrate the cell membrane and reach intracellular targets, while the hydroxyoxetane ring facilitates covalent binding to key proteins involved in cancer signaling.

The synthesis of 2,2-Difluoro-2-(3-hydroxyoxetan-3-yl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as fluorination reactions using palladium catalysts and ring-closing metathesis have been particularly useful in constructing the desired molecular framework. The optimization of these synthetic routes has enabled researchers to produce sufficient quantities of the compound for both laboratory studies and potential clinical trials.

In conclusion, 2,2-Difluoro-2-(3-hydroxyoxetan-3-yl)acetic acid (CAS No. 2105851-06-5) is a multifaceted compound with significant potential in medicinal chemistry and drug development. Its unique structural features—combining fluoro and hydroxyoxetane moieties—endow it with distinct chemical and biological properties that make it valuable for designing novel therapeutic agents. Ongoing research continues to explore its applications in anti-inflammatory and anticancer therapies, highlighting its importance as a building block for future pharmaceutical innovations.